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Compound of Interest

Compound Name: N-6-Methyl-2-deoxyadenosine

Cat. No.: B15583348

This guide provides essential safety, handling, and disposal procedures for N-6-Methyl-2-
deoxyadenosine (CAS 2002-35-9), a compound utilized by researchers and scientists in drug
development and various laboratory applications. Adherence to these protocols is critical for
ensuring personnel safety and maintaining experimental integrity.

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling N-6-Methyl-2-
deoxyadenosine to minimize exposure.[1][2]
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Protection Type

Required PPE

Specifications and Best
Practices

Eye and Face Protection

Safety glasses with side

shields or chemical splash

goggles.

Must comply with European
Standard EN 166 or OSHA 29
CFR 1910.133 regulations.[3]

Hand Protection

Chemical-resistant gloves

(e.g., nitrile).

Inspect gloves for tears or
punctures before each use.
Consult the manufacturer's
data for information on
permeability and breakthrough
times. Remove and dispose of
contaminated gloves

immediately.[2]

Skin and Body Protection

Laboratory coat, long-sleeved
clothing, long pants, and

closed-toe shoes.

A fully buttoned lab coat
should be worn to protect the
body and clothing from
potential spills.[2]

Respiratory Protection

Generally not required under
normal, well-ventilated

conditions.

A NIOSH/MSHA or European
Standard EN 149 approved
respirator (e.g., N95) may be
necessary if handling the
powder outside of a chemical
fume hood or where dust

formation is likely.[2]

Operational Plan: Step-by-Step Handling Procedure

This section details the procedural workflow for the safe handling of N-6-Methyl-2-

deoxyadenosine from receipt to disposal.

Step 1: Pre-Handling Preparations

¢ Risk Assessment: Before beginning work, perform a risk assessment for the planned

experiment.
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e Fume Hood: When handling the solid powder form, conduct all work within a certified
chemical fume hood to minimize inhalation exposure.[2]

o Gather Materials: Ensure all necessary PPE, handling equipment (spatulas, weigh boats),
and waste containers are readily accessible.

e SDS Review: All personnel must review the Safety Data Sheet (SDS) for N-6-Methyl-2-
deoxyadenosine before use.

Step 2: Compound Handling and Experimentation
e Don PPE: Put on all required PPE as specified in the table above.

e Weighing: Carefully weigh the required amount of the compound in the fume hood. Avoid
creating dust.

» Solution Preparation: If preparing a solution, add the solid to the solvent slowly.

e Avoid Contact: Prevent direct contact with skin, eyes, and clothing.[1] In case of accidental
contact, follow the first aid measures outlined below.

Step 3: Post-Handling Procedures
o Decontamination: Clean all work surfaces and equipment thoroughly after use.

» Glove Removal: Remove gloves using a technique that avoids skin contamination and
dispose of them in the designated waste container.[1]

e Hand Washing: Wash hands thoroughly with soap and water after removing gloves and
before leaving the laboratory.[1]

Emergency and First Aid Procedures
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Exposure Route First Aid Measures

Immediately rinse with plenty of water, including
Eye Contact under the eyelids, for at least 15 minutes. Seek

medical attention.[3]

Wash off immediately with plenty of water for at
Skin Contact least 15 minutes. If symptoms occur, seek

medical attention.[3]

Move the person to fresh air. If symptoms occur,

Inhalation ) ]

seek medical attention.[3]

Clean mouth with water and drink plenty of
Ingestion water afterward. Seek medical attention if you

feel unwell.[3]

Storage and Disposal Plan

Storage:
o Store the compound in a tightly sealed container in a freezer, as recommended at -20°C.
Disposal:

» Dispose of waste material in accordance with all applicable federal, state, and local
environmental regulations.

o Contaminated packaging and disposable materials (e.g., gloves, weigh boats) should be
placed in a designated, sealed hazardous waste container.

Workflow for Safe Handling of N-6-Methyl-2-
deoxyadenosine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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